Cas no 14248-01-2 (5-bromo-1-methyl-pyrimidin-2-one)

• Product Name: 5-bromo-1-methyl-pyrimidin-2-one
• CAS No: 14248-01-2
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD11044136
• CID: 223402
• Update Time: 2025-04-19

5-bromo-1-methyl-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methylpyrimidin-2(1H)-one
• 2(1H)-Pyrimidinone, 5-bromo-1-methyl-
• 5-Bromo-1-methylpyrimidin-2(1H)
• 5-Bromo-1-methyl-2-pyrimidinone
• 5-broMo-1-MethylpyriMidin-2-one
• 5‐bromo‐1‐methyl‐1,2‐dihydropyrimidin‐2‐one
• AK109673
• 5-bromo-1-methyl-1,2-dihydropyrimidin-2-one
• NSC528731
• 5-Bromo-1-methyl-2-pyrimidone
• PTRMFRSWZCJCSP-UHFFFAOYSA-N
• FCH887132
• 5-bromo-1-methyl-2(1H)-pyrimidone
• 5-Bromo-1-methyl-2(1H)-pyrimidinone
• 2(1H)Pyrimidinone,5-bromo-1-methyl-
• AX8226728
• 5-bromo-1-methyl-pyrimidin-2-one

• MDL： MFCD11044136
• Inchi： 1S/C5H5BrN2O/c1-8-3-4(6)2-7-5(8)9/h2-3H,1H3
• InChI Key： PTRMFRSWZCJCSP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(N(C)C=1)=O

Computed Properties

• Exact Mass: 187.95855
• Monoisotopic Mass: 187.958525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 1.73
• Boiling Point: 215.9°C at 760 mmHg
• Flash Point: 84.4°C
• Refractive Index: 1.621
• PSA: 32.67

5-bromo-1-methyl-pyrimidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature